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Abstract
Tetrabutylammonium dibromoiodide ([N(C₄H₉)₄]IBr₂), a quaternary ammonium polyhalide,

has emerged as a compound of interest in various chemical and biomedical research fields.

This technical guide provides a comprehensive overview of its discovery, history,

physicochemical properties, and detailed experimental protocols for its synthesis and

characterization. The information is presented to support its application in research and

development, particularly in areas requiring well-defined halogenating agents or reagents with

specific ionic properties. Quantitative data is summarized in structured tables, and key

processes are visualized using logical diagrams to facilitate understanding.

Introduction and Historical Context
The study of polyhalogen anions, ions formed by the combination of a halide anion with one or

more halogen molecules, dates back to the early 19th century. These compounds are of

significant interest due to their unique structural and reactive properties. Quaternary ammonium

salts, characterized by a central positively charged nitrogen atom bonded to four organic

groups, have been widely utilized as phase-transfer catalysts, electrolytes, and antimicrobial

agents since their development was pioneered by chemists like Domagk in the 1930s.
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Tetrabutylammonium dibromoiodide belongs to the class of quaternary ammonium

polyhalides, which combine the properties of both a bulky, lipophilic cation and a reactive

polyhalogen anion. While the broader history of these classes of compounds is well-

documented, the specific discovery of tetrabutylammonium dibromoiodide is less clearly

chronicled in readily available literature. Its development is a logical extension of the extensive

research on polyhalides, much of which was advanced by the work of scientists such as

Alexander I. Popov, who conducted numerous studies on the chemistry of halogens and

polyhalides throughout the mid-20th century. The synthesis of this and similar mixed polyhalide

salts is often achieved through the straightforward reaction of a quaternary ammonium halide

with a halogen or interhalogen compound.

Physicochemical Properties
Tetrabutylammonium dibromoiodide is a solid at room temperature with a distinct melting

point, indicating a stable crystalline structure. Its physicochemical properties are summarized in

Table 1.

Property Value Reference

Chemical Formula C₁₆H₃₆Br₂IN [1]

Molecular Weight 529.18 g/mol [1]

CAS Number 15802-00-3 [1]

Appearance
Light yellow to brown

powder/crystals

Melting Point 81 °C [1]
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The synthesis of tetrabutylammonium dibromoiodide is achieved through the direct reaction

of tetrabutylammonium bromide with iodine. This method is efficient and yields the product in

high purity.

Experimental Protocol
Materials:

Tetrabutylammonium bromide ([N(C₄H₉)₄]Br)

Iodine (I₂)

Suitable solvent (e.g., ethanol, dichloromethane, or acetonitrile)

Procedure:

Dissolve a stoichiometric amount of tetrabutylammonium bromide in a minimal amount of the

chosen solvent.

To this solution, add an equimolar amount of iodine.

Stir the reaction mixture at room temperature. The progress of the reaction can be monitored

by the change in color of the solution.

Upon completion of the reaction, the product can be isolated by evaporation of the solvent.

The resulting solid can be purified by recrystallization from an appropriate solvent system.

Logical Workflow for Synthesis:
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A flowchart illustrating the synthetic procedure.
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The structural confirmation and purity assessment of synthesized tetrabutylammonium
dibromoiodide are conducted using various spectroscopic and analytical techniques.

Spectroscopic Data
While a comprehensive public database of the spectra for tetrabutylammonium
dibromoiodide is not readily available, the expected characteristic signals are outlined below

based on the known properties of its constituent ions.

Table 2: Expected Spectroscopic Data

Technique Expected Observations

¹H NMR

Signals corresponding to the butyl groups of the

tetrabutylammonium cation. Typically, a triplet

for the terminal methyl group, and multiplets for

the three methylene groups.

¹³C NMR

Four distinct signals for the four non-equivalent

carbon atoms of the butyl chains in the

tetrabutylammonium cation.

FTIR
Characteristic C-H stretching and bending

vibrations from the alkyl chains of the cation.

UV-Visible

Absorption bands characteristic of the

dibromoiodide ([IBr₂]⁻) anion in a suitable

solvent.

⁸¹Br NMR
A signal corresponding to the bromine atoms in

the dibromoiodide anion.

Characterization Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b108187?utm_src=pdf-body
https://www.benchchem.com/product/b108187?utm_src=pdf-body
https://www.benchchem.com/product/b108187?utm_src=pdf-body
https://www.benchchem.com/product/b108187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization of Tetrabutylammonium Dibromoiodide

Analytical Techniques

Synthesized Product

¹H, ¹³C, ⁸¹Br NMR FTIR Spectroscopy UV-Visible Spectroscopy Elemental Analysis

Structure Confirmation & Purity Assessment

Click to download full resolution via product page

A diagram of the characterization workflow.

Applications in Research and Development
Tetrabutylammonium dibromoiodide serves as a valuable reagent in organic synthesis,

acting as a source of electrophilic bromine and iodine. Its ionic nature and solubility in organic

solvents make it suitable for use in various reaction media. Potential applications include:

Halogenation Reactions: The dibromoiodide anion can act as a selective halogenating agent

for various organic substrates.

Phase-Transfer Catalysis: The tetrabutylammonium cation can facilitate the transfer of the

reactive anion between immiscible phases.

Electrolyte Solutions: Its ionic properties may be of interest in the formulation of non-

aqueous electrolyte solutions.

Biomedical Research: As a biochemical reagent, it may be used in the synthesis of novel

compounds with potential biological activity.
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Conclusion
Tetrabutylammonium dibromoiodide is a quaternary ammonium polyhalide with well-defined

physicochemical properties and a straightforward synthetic route. This guide provides the

essential technical information for its preparation, characterization, and potential applications.

For researchers and professionals in drug development and chemical synthesis, this

compound offers a versatile tool for the introduction of halogens and for leveraging the unique

properties of quaternary ammonium salts. Further research into its reactive properties and

applications is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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